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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of dipropyl carbonate waste. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with dipropyl carbonate waste?

A1: Dipropyl carbonate is classified as a hazardous substance.[1] The primary hazards

include:

Flammability: It is a flammable liquid and vapor.[2][3][4] Keep it away from heat, sparks,

open flames, and other ignition sources.[1][2]

Health Hazards: It may cause skin and serious eye irritation.[2][3][4] It may also cause

respiratory irritation.[2][3][4] It is considered harmful if swallowed, inhaled, or in contact with

skin.[3][4]

Q2: What Personal Protective Equipment (PPE) is required when handling dipropyl carbonate
waste?

A2: When handling dipropyl carbonate waste, you must wear appropriate PPE to prevent

exposure. This includes:

Eye/Face Protection: Chemical safety goggles or glasses with side shields.[1][5]
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Skin Protection: Compatible, chemical-resistant gloves and protective clothing.[1][5] Always

inspect gloves before use and use proper glove removal technique.[2]

Respiratory Protection: Handle the waste in a well-ventilated area or a chemical fume hood.

[1][2]

Q3: How should I collect and store dipropyl carbonate waste in the laboratory?

A3: Proper collection and storage are crucial to prevent accidents:

Container: Use a designated, properly labeled, and chemically compatible waste container.

[1] The container must have a tightly fitting cap and be kept closed except when adding

waste.[2]

Storage Location: Store the waste container in a cool, dry, and well-ventilated area, away

from incompatible materials and ignition sources.[1][2] Opened containers must be carefully

resealed and kept upright to prevent leakage.[2]

Segregation: Do not mix dipropyl carbonate waste with other waste streams.[2] Keep it

separate from strong oxidizing agents and strong bases.[5]

Q4: What is the correct procedure for disposing of dipropyl carbonate waste?

A4: Dipropyl carbonate waste must be disposed of as hazardous chemical waste. The

general procedure is to offer surplus and non-recyclable solutions to a licensed disposal

company.[2] All disposal activities must be in accordance with local, state, and federal

regulations.[2] Never dispose of dipropyl carbonate down the drain.[1]

Q5: How should I label a waste container for dipropyl carbonate?

A5: The waste container must be clearly labeled with its contents.[6] The label should include

the chemical name ("Dipropyl Carbonate Waste") and identify its hazards (e.g., "Flammable,"

"Irritant").

Troubleshooting Guide
Problem: I have accidentally spilled a small amount of dipropyl carbonate.
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Solution:

Safety First: Immediately alert others in the area and ensure there are no sources of ignition.

[1][2] Ensure the area is well-ventilated.[1][2]

Containment: Prevent the spill from spreading or entering drains.[1][2]

Cleanup: Use a non-combustible absorbent material like sand, earth, or vermiculite to soak

up the spill.[2]

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a properly labeled container for hazardous waste disposal.[1]

Decontamination: Clean the spill area after the material has been picked up.[5]

Problem: The waste container is emitting a strange odor.

Solution: This could indicate that the container is not properly sealed or that an incompatible

substance has been added, causing a chemical reaction. Immediately ensure the container's

cap is tightly sealed. If the odor persists, move the container to a well-ventilated area like a

fume hood and consult with your institution's Environmental Health and Safety (EHS)

department for guidance.

Quantitative Data Summary
The following table summarizes key quantitative data for dipropyl carbonate, which is

essential for its safe handling and disposal.
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Property Value Reference

CAS Number 623-96-1 [1][2][4]

Molecular Formula C₇H₁₄O₃ [1][3][4]

Molecular Weight 146.18 g/mol [1][3][4]

Flash Point 55 °C (131 °F) - closed cup [4][5]

Boiling Point 167-168 °C [4]

Density 0.944 g/mL at 25 °C [4]

UN Number 3272 [2][5]

Transport Hazard Class 3 (Flammable Liquid) [4][5]

Packing Group III [5]

Experimental Protocol: Spill Cleanup
This protocol details the steps for cleaning up a small-scale dipropyl carbonate spill in a

laboratory setting.

Materials:

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Spill kit containing non-combustible absorbent material (e.g., sand, vermiculite).

Non-sparking tools (e.g., plastic scoop or dustpan).

A designated hazardous waste container with a proper label.

Procedure:

Assess the Situation: Evacuate non-essential personnel from the immediate area.[1]

Eliminate Ignition Sources: Turn off any nearby equipment, open flames, or potential sources

of sparks.[1][2]
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Ensure Ventilation: Work in a well-ventilated area or fume hood to avoid inhaling vapors.[1]

[2]

Wear PPE: Don the appropriate PPE, including safety goggles, gloves, and a lab coat.[1][5]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1] Create a dike

around the spill using absorbent material to stop it from spreading.

Absorb the Liquid: Cover the spill with an inert, non-combustible absorbent material.[2] Allow

the material to fully absorb the liquid.

Collect the Waste: Using non-sparking tools, carefully scoop the contaminated absorbent

material and place it into the designated hazardous waste container.[1]

Seal and Label: Securely close the waste container. Ensure it is accurately labeled as

"Dipropyl Carbonate Spill Debris" and includes hazard warnings.

Final Cleanup: Wipe down the spill area with an appropriate solvent (check your institution's

specific procedures) and collect the cleaning materials as hazardous waste.

Dispose: Arrange for the disposal of the waste container through your institution's licensed

hazardous waste disposal program.[1]

Report: Report the incident to your supervisor or laboratory safety coordinator.[7]

Logical Workflow for Waste Disposal
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Caption: Workflow for the safe management and disposal of dipropyl carbonate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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